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Compound of Interest

Compound Name: JTP-4819

Cat. No.: B1673106 Get Quote

Essential Safety and Handling Guide for JTP-
4819
Disclaimer: A specific Safety Data Sheet (SDS) for JTP-4819 is not publicly available. The

following guidance is based on general best practices for handling potent small molecule

enzyme inhibitors and research chemicals with unknown hazard profiles. All laboratory

personnel must conduct a thorough risk assessment before handling this compound and

consult with their institution's Environmental Health and Safety (EHS) department for specific

guidance.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals working with JTP-4819, a potent prolyl

endopeptidase (PEP) inhibitor. The focus is on procedural, step-by-step guidance to directly

address operational questions regarding personal protective equipment (PPE), handling, and

disposal.

Personal Protective Equipment (PPE)
Given the unknown specific toxicity of JTP-4819, a cautious approach to PPE is warranted.

The following table summarizes the recommended PPE for handling JTP-4819 in a laboratory

setting.[1][2][3][4][5]
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PPE Category Item Specification and Use

Eye and Face Safety Goggles

Must be ANSI Z87.1 compliant

and provide splash protection.

Required at all times when

handling JTP-4819 in liquid or

solid form.[1][2]

Face Shield

To be worn in addition to safety

goggles when there is a

significant risk of splashes or

aerosol generation, such as

during bulk transfers or

vortexing of solutions.[2]

Hand Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double-

gloving is recommended to

provide an additional layer of

protection. Gloves should be

inspected before use and

changed immediately upon

contamination.[1]

Body Laboratory Coat

A buttoned, knee-length lab

coat is mandatory to protect

skin and clothing.[1][2][5]

Chemical-Resistant Apron

Recommended to be worn

over the lab coat when

handling larger quantities of

JTP-4819 solutions to provide

an additional barrier against

spills.

Respiratory N95 Respirator or Higher Recommended when handling

the powdered form of JTP-

4819 to prevent inhalation of

fine particles. A full respiratory

protection program, including

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.bu.edu/research/ethics-compliance/safety/laboratory-safety/personal-protection-equipment-in-laboratories-policy/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


fit testing, should be in place.

[2]

Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling JTP-4819, ensure that the designated work area, typically a

certified chemical fume hood, is clean and uncluttered. All necessary equipment and waste

containers should be readily accessible.

Weighing: When weighing the solid form of JTP-4819, perform this task within a chemical

fume hood or a ventilated balance enclosure to minimize the risk of inhalation.

Solution Preparation: To prepare solutions, add the solvent to the pre-weighed JTP-4819
powder slowly to avoid aerosolization.

General Handling: Always handle JTP-4819 solutions and solids within a properly functioning

chemical fume hood. Use appropriate laboratory equipment and techniques to minimize the

generation of aerosols and dust.

Disposal Plan:

The disposal of JTP-4819 and contaminated materials must be handled as hazardous

chemical waste.

Waste Segregation: All waste contaminated with JTP-4819, including unused compound,

solutions, contaminated gloves, pipette tips, and other disposable labware, must be collected

in a designated hazardous waste container.

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "JTP-4819," and any other information required by your institution's

EHS department.

Storage: Store the sealed hazardous waste container in a designated, secure area away

from incompatible materials until it is collected by the EHS department.
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Spill Management: In case of a spill, evacuate the area and prevent others from entering. If

the spill is small and you are trained to handle it, wear appropriate PPE, absorb the spill with

an inert material, and collect it in the hazardous waste container. For larger spills, contact

your institution's EHS department immediately.

Experimental Protocols
Due to the lack of publicly available, validated protocols for the specific handling and disposal

of JTP-4819, it is crucial to develop a site-specific Standard Operating Procedure (SOP) in

consultation with your institution's EHS department. This SOP should detail every step of the

experimental workflow, from receiving the compound to the final disposal of all waste.

Visual Workflow Guides
The following diagrams illustrate the general workflows for handling and disposing of JTP-
4819.
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JTP-4819 Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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